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Compound of Interest

Compound Name: Diphenylacetonitrile

Cat. No.: B117805

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling
Diphenylacetonitrile. Adherence to these procedures is critical for ensuring personal safety
and maintaining a secure laboratory environment.

Immediate Safety Information

Diphenylacetonitrile is a toxic and hazardous compound that requires careful handling. It is
classified as toxic if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation[1][2][3].

Hazard Identification and First Aid
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Hazard Description First Aid Measures

IF SWALLOWED: Immediately
L o call a POISON CENTER or
Acute Oral Toxicity Toxic if swallowed[1][2]. o ,
doctor/physician. Rinse mouth.

Do not induce vomiting.

IF ON SKIN: Wash with plenty
of soap and water. If skin
) ] o o irritation occurs, get medical
Skin Corrosion/Irritation Causes skin irritation. ) )
advice/attention. Take off
contaminated clothing and

wash before reuse.

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
Serious Eye Damage/Irritation Causes serious eye irritation. present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice/attention.

IF INHALED: Remove person
to fresh air and keep
May cause respiratory comfortable for breathing. Call
irritation. a POISON CENTER or

doctor/physician if you feel

Respiratory Irritation

unwell.

Logistical Information: Handling and Storage

Proper handling and storage are paramount to prevent exposure and maintain the chemical's
stability.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood to minimize exposure to
dust or vapors.
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e Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Personal Protective Equipment (PPE)

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Compatible, chemical-resistant
gloves (e.g., nitrile rubber).

Inspect gloves before use.

Prevents skin contact, which

can cause irritation.

Skin and Body Protection

Protective clothing, including a
lab coat. For larger quantities,

consider impervious clothing.

Minimizes the risk of skin

exposure.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator may be required if
ventilation is inadequate or for

large spills.

Protects against inhalation of
dust or vapors that can cause

respiratory tract irritation.

Storage

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong acids, and strong bases.

o Keep the container tightly closed and store in a locked cabinet or area accessible only to

authorized personnel.

Operational Plan: Step-by-Step Handling Procedure

e Preparation: Before handling, ensure all necessary PPE is worn correctly and that the work

area (fume hood) is clean and operational.

» Weighing and Transfer:

o Handle Diphenylacetonitrile as a solid powder.
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o Carefully weigh the required amount in a tared container inside the fume hood.
o Avoid generating dust.

o Use a spatula for transfers.
e Dissolving:

o If dissolving, add the solid to the solvent slowly while stirring in a closed or contained
system.

e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling.
o Decontaminate all equipment and the work surface.
o Remove and properly store or dispose of PPE.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection:

o Collect waste Diphenylacetonitrile and any contaminated materials (e.g., gloves, paper
towels) in a clearly labeled, sealed, and suitable container for hazardous waste.

o Do not mix with other waste streams.
¢ Disposal Method:
o Dispose of the waste through an approved waste disposal plant.

o One recommended method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.

o Always follow local, state, and federal regulations for hazardous waste disposal.
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Quantitative Data Summary

The following table summarizes key quantitative data for Diphenylacetonitrile:

Property Value Source(s)
Molecular Formula C14H11N
Molecular Weight 193.25 g/mol
Appearance White to light yellow crystalline
powder
Melting Point 71-76 °C (160-169 °F)
Boiling Point 181 °C (358 °F) at 12 mmHg
Flash Point 120 °C (248 °F)

Experimental Protocol: Synthesis of Methadone
Intermediate

Diphenylacetonitrile is a key precursor in the synthesis of methadone. The following is a
detailed methodology for the alkylation of Diphenylacetonitrile to form the methadone nitrile
intermediate.

Materials:

Diphenylacetonitrile

Dimethylformamide (DMF), dried

Sodium hydroxide (NaOH), finely ground

1-dimethylamino-2-chloropropane

Nitrogen gas

Water
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o Standard laboratory glassware and stirring apparatus
Procedure:

e In a fume hood, add 60 ml of dimethylformamide to a flask containing a slurry of 8g of finely
ground sodium hydroxide under a nitrogen atmosphere.

o With stirring, add a solution of 19.3 g of Diphenylacetonitrile in 60 ml of dimethylformamide
to the flask. The formation of the dark red nitrile anion should be observed.

o Heat the mixture to 75°C + 5°C.

o Slowly add 14.85 g of 1-dimethylamino-2-chloropropane to the reaction mixture, maintaining
the temperature between 75-80°C. Use external cooling if necessary.

o Continue stirring the reaction mixture at 75°C under a nitrogen atmosphere for one hour.
 After one hour, cool the reaction mixture and dilute it with 250 ml of water.

e The resulting mixture contains the isomeric nitriles, which can then be extracted and purified
for the subsequent steps in the methadone synthesis.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the synthesis of the methadone nitrile
intermediate from Diphenylacetonitrile.
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Caption: Workflow for the synthesis of methadone nitrile intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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